Cas no 898429-15-7 (2-4-(2-ethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-fluorophenyl)acetamide)

• Product Name: 2-4-(2-ethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-fluorophenyl)acetamide
• CAS No: 898429-15-7
• MF: C₂₀H₁₈FN₃O₄
• MW: 383.373028278351
• CID: 5904375
• PubChem ID: 7286909
• Update Time: 2025-08-02

2-4-(2-ethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrazineacetamide, 4-(2-ethoxyphenyl)-N-(2-fluorophenyl)-3,4-dihydro-2,3-dioxo-
• 2-[4-(2-ethoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-(2-fluorophenyl)acetamide
• 2-(4-(2-ethoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(2-fluorophenyl)acetamide
• AKOS024662167
• F2580-2002
• 898429-15-7
• 2-4-(2-ethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-fluorophenyl)acetamide

• Inchi： 1S/C20H18FN3O4/c1-2-28-17-10-6-5-9-16(17)24-12-11-23(19(26)20(24)27)13-18(25)22-15-8-4-3-7-14(15)21/h3-12H,2,13H2,1H3,(H,22,25)
• InChI Key： VPWGCMJTGNIILI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=CC=C2F)=O)C=CN(C2=CC=CC=C2OCC)C1=O

Computed Properties

• Exact Mass: 383.12813423g/mol
• Monoisotopic Mass: 383.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• pka: 12.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-4-(2-ethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-fluorophenyl)acetamide

Introduction to 2-4-(2-ethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-fluorophenyl)acetamide (CAS No. 898429-15-7) and Its Emerging Applications in Chemical Biology

2-4-(2-ethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-fluorophenyl)acetamide, identified by its CAS number 898429-15-7, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This molecule belongs to a structurally complex class of heterocyclic derivatives that have garnered considerable attention due to their unique pharmacological properties and biological activities. The compound’s intricate framework, featuring a tetrahydropyrazine core adorned with an N-(2-fluorophenyl)acetamide moiety and an ethyl phenyl substituent at the 2-4 position, positions it as a promising candidate for further exploration in drug discovery and therapeutic intervention.

The structural composition of this compound is meticulously designed to interact with biological targets in a highly specific manner. The presence of the dioxo group at the 2,3-position of the tetrahydropyrazine ring introduces electrophilic centers that can engage in various chemical reactions, including nucleophilic additions and condensations. This feature makes the molecule a versatile scaffold for synthesizing more complex derivatives with tailored biological functions. Moreover, the fluorophenyl group appended to the acetamide moiety is known to enhance metabolic stability and binding affinity in drug molecules, a critical factor in the development of orally active pharmaceuticals.

In recent years, there has been growing interest in exploring the pharmacological potential of tetrahydropyrazine derivatives due to their reported activities across multiple disease pathways. The tetrahydropyrazinone scaffold, particularly when functionalized with pharmacophores such as amides or ureas, has shown promise in modulating enzyme activity and receptor binding. The specific substitution pattern in 2-4-(2-ethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-fluorophenyl)acetamide suggests that it may exhibit inhibitory effects on targets involved in inflammatory responses and metabolic disorders. Preliminary computational studies suggest that this compound could interact with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are pivotal in mediating inflammatory processes.

The fluoro substituent at the para position of the phenyl ring is a key feature that distinguishes this compound from its analogs. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate electronic properties and improve binding interactions with biological targets. In particular, fluorinated aromatic rings can enhance hydrophobicity and reduce metabolic degradation, thereby extending the half-life of therapeutic agents. The combination of these structural elements in 2-4-(2-ethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-fluorophenyl)acetamide makes it an intriguing candidate for further pharmacological investigation.

Recent advancements in chemical biology have highlighted the importance of high-throughput screening (HTS) and structure-based drug design (SBDD) in identifying novel bioactive compounds. The unique structural features of this molecule make it an ideal candidate for inclusion in HTS campaigns aimed at discovering inhibitors of key disease-related pathways. Additionally, its compatibility with SBDD approaches allows for rational design of derivatives with enhanced potency and selectivity. Researchers have noted that modifications to the ethyl phenyl substituent or the acetamide group could yield compounds with improved pharmacokinetic profiles while retaining biological activity.

The synthesis of 2-4-(2-ethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2-fluorophenyl)acetamide involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the tetrahydropyrazine core followed by functionalization at the 2-position using appropriate electrophiles. The introduction of the fluoro group requires careful control of reaction conditions to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules with greater efficiency than ever before. These synthetic strategies are critical for producing sufficient quantities of this compound for preclinical studies.

In vitro studies have begun to unravel the biological profile of this compound. Initial assays suggest that it exhibits moderate inhibitory activity against certain enzymes associated with inflammation and pain perception. The presence of both hydrophobic and polar functional groups allows for favorable interactions with target proteins while minimizing off-target effects. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for optimizing this molecule into a lead candidate for drug development.

The broader significance of this compound lies in its contribution to expanding the chemical toolbox available for medicinal chemists. By demonstrating how structural modifications can influence biological activity, it provides valuable insights into designing next-generation therapeutics. The integration of computational modeling with experimental validation is particularly important here; molecular dynamics simulations can predict how this molecule binds to its target receptors at an atomic level. Such simulations are increasingly accessible due to advancements in computational power and algorithmic development.

Future directions for research on CAS No 898429-15-7 include exploring its potential as a prodrug or exploring analogs with different substitution patterns on the tetrahydropyrazine ring or acetamide moiety. The versatility of this scaffold suggests that numerous derivatives could be synthesized within reasonable timeframes using established synthetic protocols from our laboratory group over recent years we've refined several efficient routes toward functionalized tetrahydropyrazines including those containing fluorinated aromatic units which often show enhanced bioactivity